Focus Environmental monitoring of genetically modified crops

Journal of Environmental Monitoring Pub Date: DOI: 10.1039/A908763J

Abstract
Genetically modified (GM) crops are now approved for commercial use in several world areas. In terms of commercial acreage, the majority of these products possess either herbicide tolerance or insect protection traits. Prior to commercialization, each product underwent a country specific review of environmental safety data by independent regulatory authorities. Registration was granted after review of the data allowed authorities to conclude that the risks were minimal or manageable when balanced with the benefits. As a condition of registration, insect resistance management (IRM) has been imposed for insect protected products in every country. Other world areas have reviewed similar data packages and have not yet been able to grant registration for commercial release. Post-registration environmental monitoring of GM crops is viewed in some world areas as a means of enabling approvals by addressing uncertainty that exists with this technology. Questions such as, who should monitor and who should pay for it, how should monitoring be conducted, what information is necessary to collect and how long should a given product be monitored are yet to be answered. Monitoring methods could be general (surveys and questionaires) or specific (scientific studies to address specific questions). Independent research currently underway in countries where GM crops are commercial involves monitoring the benefits as well as the risks of these products. Experience with other products has shown that monitoring of GM crops will be of value only if the questions are clearly defined, the methods are appropriate and the end-points (data collected) are interpretable.
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Journal of Environmental Monitoring
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